Cas no 264209-16-7 (5-cyclopentyl-1H-pyrazol-3-amine)

5-Cyclopentyl-1H-pyrazol-3-amine is a heterocyclic amine compound featuring a pyrazole core substituted with a cyclopentyl group at the 5-position and an amine group at the 3-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of biologically active molecules. Its rigid cyclopentyl moiety enhances steric and electronic properties, potentially improving binding affinity in target interactions. The compound’s stability and well-defined reactivity profile make it suitable for further functionalization, enabling the synthesis of diverse derivatives. High purity and consistent quality ensure reliable performance in research and industrial applications.

5-cyclopentyl-1H-pyrazol-3-amine structure

264209-16-7 structure

Product Name:5-cyclopentyl-1H-pyrazol-3-amine

CAS No:264209-16-7

MF:C₈H₁₃N₃

MW:151.208921194077

MDL:MFCD04115105

CID:247646

PubChem ID:22176827

Update Time:2025-06-07

5-cyclopentyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 3-Cyclopentyl-1H-pyrazol-5-amine
- 1H-Pyrazol-3-amine,5-cyclopentyl-
- 3-Amino-5-cyclopentyl-2H-pyrazole
- 5-cyclopentyl-1H-pyrazol-3-amine
- 5-CYCLOPENTYL-2H-PYRAZOL-3-YLAMINE,
- 1H-Pyrazol-3-amine,5-cyclopentyl
- 3-cyclopentyl-1H-pyrazole-5-amine
- 5-cyclopentyl-2H-pyrazol-3-amine
- 1H-Pyrazol-3-amine, 5-cyclopentyl-
- 5-CYCLOPENTYL-2H-PYRAZOL-3-YLAMINE
- 3-amino-5-cyclopentyl pyrazole
- PXEDPQCHOFQXCW-UHFFFAOYSA-N
- 3-Amino-5-cyclopentyl-1H-pyrazole
- 2354AB
- STL301721
- 5-(Cyclopentyl)-1H-pyrazol-3-amine
- AB19623
- K
- P10885
- A818434
- MFCD04115105
- AMY21501
- EN300-80644
- DTXSID70623260
- SCHEMBL1593290
- CS-0050502
- AKOS009236913
- 264209-16-7
- Z1689375246
- FT-0692139
- AS-48401
- SY097133
- F30732
- AKOS015900757
- DB-067627
- MDL： MFCD04115105
- Inchi： 1S/C8H13N3/c9-8-5-7(10-11-8)6-3-1-2-4-6/h5-6H,1-4H2,(H3,9,10,11)
- InChI Key： PXEDPQCHOFQXCW-UHFFFAOYSA-N
- SMILES： N1C(=CC(N)=N1)C1CCCC1

Computed Properties

Exact Mass: 151.11100
Monoisotopic Mass: 151.111
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 131
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.7
XLogP3: 1.5

Experimental Properties

Density: 1.193
Boiling Point: 373.5°Cat760mmHg
Flash Point: 207.5°C
Refractive Index: 1.616
PSA: 54.70000
LogP: 2.23070

5-cyclopentyl-1H-pyrazol-3-amine Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-cyclopentyl-1H-pyrazol-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A049005313-1g	3-Cyclopentyl-1H-pyrazol-5-amine	264209-16-7	95%	1g	$284.08	2023-09-02
TRC	C993253-25mg	5-Cyclopentyl-1H-pyrazol-3-amine	264209-16-7		25mg	$ 50.00	2022-06-06
TRC	C993253-50mg	5-Cyclopentyl-1H-pyrazol-3-amine	264209-16-7		50mg	$ 70.00	2022-06-06
TRC	C993253-250mg	5-Cyclopentyl-1H-pyrazol-3-amine	264209-16-7		250mg	$ 250.00	2022-06-06
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0047-1g	3-Amino-5-cyclopentyl-2H-pyrazole	264209-16-7	96%	1g	2120.11CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0047-5g	3-Amino-5-cyclopentyl-2H-pyrazole	264209-16-7	96%	5g	6360.32CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0047-25g	3-Amino-5-cyclopentyl-2H-pyrazole	264209-16-7	96%	25g	24508.43CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0047-500mg	3-Amino-5-cyclopentyl-2H-pyrazole	264209-16-7	96%	500mg	1484.07CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0047-250mg	3-Amino-5-cyclopentyl-2H-pyrazole	264209-16-7	96%	250mg	1161.82CNY	2021-05-08
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC12647-10g	3-cyclopentyl-1H-pyrazol-5-amine	264209-16-7	95%	10g	$1000	2023-09-07

5-cyclopentyl-1H-pyrazol-3-amine Production Method

Production Method 1

95882-33-0

264209-16-7

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; 2.5 h, rt → reflux

Reference

: Aurora kinase inhibitors

, World Intellectual Property Organization, , ,

Production Method 2

95882-33-0

264209-16-7

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; 4 h, 90 °C

Reference

: Preparation of phenylpyridine derivatives for treatment of an autoimmune disease or cancer

, Korea, , ,

5-cyclopentyl-1H-pyrazol-3-amine Raw materials

3-Cyclopentyl-3-oxopropanenitrile

5-cyclopentyl-1H-pyrazol-3-amine Preparation Products

5-cyclopentyl-1H-pyrazol-3-amine (264209-16-7)

5-cyclopentyl-1H-pyrazol-3-amine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:264209-16-7)5-cyclopentyl-1H-pyrazol-3-amine

Order Number:A818434

Stock Status:in Stock

Quantity:1g/5g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:08

Price ($):209.0/624.0

Email:sales@amadischem.com

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4. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

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